Cas no 1692517-34-2 (O-(5-fluoropyridin-3-yl)methylhydroxylamine)

• Product Name: O-(5-fluoropyridin-3-yl)methylhydroxylamine
• CAS No: 1692517-34-2
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 6268411
• PubChem ID: 105570650
• Update Time: 2025-06-09

O-(5-fluoropyridin-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(5-fluoropyridin-3-yl)methylhydroxylamine
• EN300-2006648
• o-[(5-fluoropyridin-3-yl)methyl]hydroxylamine
• 1692517-34-2

• Inchi： 1S/C6H7FN2O/c7-6-1-5(4-10-8)2-9-3-6/h1-3H,4,8H2
• InChI Key： IJERARUWGDVILB-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CON

Computed Properties

• Exact Mass: 142.05424101g/mol
• Monoisotopic Mass: 142.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-(5-fluoropyridin-3-yl)methylhydroxylamine

Professional Introduction to Compound with CAS No. 1692517-34-2 and Product Name: O-(5-fluoropyridin-3-yl)methylhydroxylamine

The compound with CAS No. 1692517-34-2 and the product name O-(5-fluoropyridin-3-yl)methylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a 5-fluoropyridine moiety in its structure is particularly noteworthy, as fluorinated pyridines are known for their enhanced metabolic stability and improved binding affinity to biological targets.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of novel drugs. The fluorine atom introduces a unique electronic and steric environment, which can modulate the pharmacokinetic properties of the molecule. In particular, the 5-fluoropyridine scaffold has been extensively explored for its role in enhancing drug efficacy and selectivity. This compound, with its specific substitution pattern, is a promising candidate for further investigation in medicinal chemistry.

The methylhydroxylamine component of the molecule adds another layer of complexity, offering potential for diverse interactions with biological targets. Hydroxylamine derivatives are known for their reactivity and ability to participate in various chemical transformations, making them valuable intermediates in drug synthesis. The combination of these two functional groups in O-(5-fluoropyridin-3-yl)methylhydroxylamine suggests a multifaceted approach to drug design, potentially enabling targeted action against specific disease pathways.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of precision medicine. The unique structural features of O-(5-fluoropyridin-3-yl)methylhydroxylamine make it an attractive candidate for use in personalized therapeutic strategies. By leveraging advanced computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and identify its potential applications in treating various diseases.

One of the most exciting aspects of this compound is its potential application in oncology research. Fluorinated pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The 5-fluoropyridine moiety in O-(5-fluoropyridin-3-yl)methylhydroxylamine could interact with these targets in a way that disrupts tumor growth while minimizing side effects. Preliminary studies have suggested that this compound may exhibit potent anti-proliferative activity against certain cancer cell lines, making it a valuable asset in the fight against cancer.

Furthermore, the methylhydroxylamine group provides opportunities for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility is crucial for developing drug candidates that can be optimized for specific therapeutic needs. By exploring different synthetic pathways and structural variations, scientists can enhance the efficacy and safety profile of O-(5-fluoropyridin-3-yl)methylhydroxylamine, paving the way for its clinical translation.

The synthesis of this compound involves sophisticated organic chemistry techniques, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling processes. These methods ensure high yield and purity, which are essential for pharmaceutical applications. The ability to produce O-(5-fluoropyridin-3-yl)methylhydroxylamine on a scalable basis is crucial for its commercialization and widespread use in drug development.

From a regulatory perspective, compounds like O-(5-fluoropyridin-3-yl)methylhydroxylamine must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves preclinical studies to evaluate their pharmacological properties and toxicological profiles. Only after passing these stringent evaluations can such compounds proceed to human clinical trials, where their therapeutic benefits are further validated.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced modeling techniques allow researchers to predict how it will interact with biological targets at the molecular level. This information is invaluable for designing experiments and optimizing drug candidates more efficiently. By integrating experimental data with computational predictions, scientists can gain deeper insights into the mechanisms of action of O-(5-fluoropyridin-3-yl)methylhydroxylamine, thereby accelerating the drug discovery process.

In conclusion, O-(5-fluoropyridin-3-yl)methylhydroxylamine (CAS No. 1692517-34-2) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a 5-fluoropyridine moiety and a methylhydroxylamine group offers multifaceted opportunities for drug design and development. As research continues to uncover new applications for this compound, it holds promise for improving patient outcomes across various diseases, particularly in oncology.